N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,5-dimethylphenyl)-N~2~-(4-methylphenyl)glycinamide

• IUPAC Name: 2-(N-(4-chlorophenyl)sulfonyl-4-methylanilino)-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H23ClN2O3S/c1-16-5-10-20(11-6-16)26(30(28,29)21-12-8-19(24)9-13-21)15-23(27)25-22-14-17(2)4-7-18(22)3/h4-14H,15H2,1-3H3,(H,25,27)
• InChI Key: RUOWHZBBSPXOBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(=O)NC2=C(C=CC(=C2)C)C)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H23ClN2O3S
• Molecular Weight: 443.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, an amide group, and three phenyl groups, one of which is chlorinated. These functional groups suggest that this compound may have interesting chemical properties and could potentially be used in a variety of applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonyl and amide groups, as well as the phenyl rings, would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the sulfonyl group could potentially undergo reactions such as sulfonation or desulfonation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the sulfonyl group could influence its solubility, while the phenyl rings could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include exploring its potential applications, studying its reactivity, and investigating its mechanism of action.